MDMB-3en-BUTINACA
Overview
Description
MDMB-3en-BUTINACA is a synthetic cannabinoid receptor agonist. It is structurally similar to other synthetic cannabinoids and has been identified as a designer drug. This compound is primarily used in research and forensic applications .
Preparation Methods
The synthesis of MDMB-3en-BUTINACA involves the reaction of indazole-3-carboxylic acid with various reagents to form the desired product. The synthetic route typically includes the following steps:
Formation of the indazole core: This involves the cyclization of appropriate precursors under specific conditions.
Attachment of the butanoate group: This step involves the esterification of the indazole core with butanoic acid derivatives.
Final modifications: Additional chemical modifications are made to achieve the final structure of this compound.
Chemical Reactions Analysis
MDMB-3en-BUTINACA undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: This reaction involves the replacement of one functional group with another.
The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
MDMB-3en-BUTINACA is used in various scientific research applications, including:
Chemistry: It is used as a reference standard in analytical chemistry to identify and quantify synthetic cannabinoids in biological samples.
Biology: It is used to study the effects of synthetic cannabinoids on biological systems, including their interactions with cannabinoid receptors.
Medicine: Research on this compound helps in understanding the pharmacological effects of synthetic cannabinoids, which can inform the development of therapeutic agents.
Industry: It is used in forensic toxicology to detect and analyze synthetic cannabinoids in various samples.
Mechanism of Action
MDMB-3en-BUTINACA exerts its effects by binding to cannabinoid receptors in the body. These receptors are part of the endocannabinoid system, which plays a role in regulating various physiological processes. The compound mimics the effects of natural cannabinoids by activating these receptors, leading to various pharmacological effects .
Comparison with Similar Compounds
MDMB-3en-BUTINACA is structurally similar to other synthetic cannabinoids such as:
- ADB-BUTINACA
- MDMB-5’Br-BUTINACA
- 4F-MDMB-BINACA
- MDMB-PINACA
These compounds share similar chemical structures and pharmacological effects. this compound is unique in its specific chemical modifications, which may result in different potency and effects .
properties
Molecular Formula |
C19H25N3O3 |
|---|---|
Molecular Weight |
343.4 g/mol |
IUPAC Name |
methyl (2S)-2-[(1-but-3-enylindazole-3-carbonyl)amino]-3,3-dimethylbutanoate |
InChI |
InChI=1S/C19H25N3O3/c1-6-7-12-22-14-11-9-8-10-13(14)15(21-22)17(23)20-16(18(24)25-5)19(2,3)4/h6,8-11,16H,1,7,12H2,2-5H3,(H,20,23)/t16-/m1/s1 |
InChI Key |
KMTRIILAGPIBSD-MRXNPFEDSA-N |
Isomeric SMILES |
CC(C)(C)[C@@H](C(=O)OC)NC(=O)C1=NN(C2=CC=CC=C21)CCC=C |
Canonical SMILES |
CC(C)(C)C(C(=O)OC)NC(=O)C1=NN(C2=CC=CC=C21)CCC=C |
Origin of Product |
United States |
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